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Executive Summary

CAS 909024-55-1, chemically known as DOTA-cyclo(Arg-Gly-Asp-D-Phe-Lys) or DOTA-
c(RGDfK), is a cyclic pentapeptide conjugated to a DOTA chelator. Its primary biological activity
is the high-affinity binding to integrin

receptors, widely used in oncology for PET/SPECT imaging of tumor angiogenesis.

In the context of yeast models (Saccharomyces cerevisiae and Candida albicans), this
compound serves two distinct technical roles:

e In Saccharomyces cerevisiae: It functions as a negative control or engineering substrate.
Since S. cerevisiae lacks native integrins, this compound is used in Yeast Surface Display
(YSD) workflows to evolve high-affinity RGD variants (e.g., knottins) or to study non-integrin-
mediated uptake of chelated metals.

» In Candida albicans: It exhibits anti-adhesive biological activity. C. albicans possesses
"integrin-like" surface proteins; RGD motifs can competitively inhibit germ tube formation and
adhesion to host tissues.
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Chemical Identity & Mechanism

e CAS Number: 909024-55-1

e Chemical Name: DOTA-cyclo(Arg-Gly-Asp-D-Phe-Lys)[1]

» Molecular Formula:

o Core Motif:RGD (Arginine-Glycine-Aspartate) — The universal ligand for integrin receptors.

o Structural Constraint: Cyclization via D-Phenylalanine (D-Phe) forces the RGD sequence
into a "kinked" conformation, optimizing selectivity for

over

or

e Functional Moiety:DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) allows
for the chelation of radiometals (

Cu,

Ga) without altering the peptide's binding affinity.

The Yeast Paradox: Integrin Signaling vs. Cell Wall
Integrity

To understand the activity of CAS 909024-55-1 in yeast, one must distinguish between true
integrin signaling (mammalian) and functional analogues in fungi.

Absence of Native Targets in S. cerevisiae

S. cerevisiae does not encode integrins.[2][3] The RGD motif, which triggers focal adhesion
kinase (FAK) pathways in metazoans, has no direct receptor in baker's yeast.

o Implication: DOTA-c(RGDfK) is biologically inert regarding growth inhibition or signaling
induction in wild-type S. cerevisiae.
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« Ultility: This inertness makes S. cerevisiae an ideal "null background" host for screening
engineered RGD libraries (see Section 5).

Functional Analogues: The CWI Pathway

While lacking integrins, yeast use the Cell Wall Integrity (CWI) pathway to sense mechanical
stress, a function analogous to integrins.[4]

e Sensors: Wscl, Mid2 (Mechanosensors).
e Downstream: Rhol
Pkcl

MAPK Cascade.

e Relevance: Research comparing RGD-mediated mechanotransduction (mammalian) often
uses the Yeast CWI pathway as a comparative evolutionary model, though DOTA-c(RGDfK)
does not directly activate Wscl.
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Figure 1: Comparison of the mammalian target pathway for CAS 909024-55-1 and the yeast
functional analogue. Note the compound does not cross-react with the yeast CWI pathway.
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Biological Activity in Candida albicans (Pathogenic
Model)

Unlike S. cerevisiae, the pathogenic yeast Candida albicans exhibits specific responses to
RGD peptides.

Mechanism of Action

 Integrin-like Proteins:C. albicans expresses surface proteins (e.g., Intlp) that possess RGD-
binding domains similar to mammalian

e Phenotypic Effect:

o Adhesion Inhibition: DOTA-c(RGDfK) competes with extracellular matrix (ECM) proteins
for binding to Intlp.

o Morphology: High concentrations (

) can inhibit the yeast-to-hyphae transition, a critical virulence factor.

Data Summary: Phenotypic Profiling

] . Effect of CAS IC50 / Activity

Organism Target Protein

909024-55-1 Range
L Inert (No growth

S. cerevisiae None (Null) o N/A (> 1 mM)
inhibition)
Inhibits adhesion to .

C. albicans Intlp (Integrin-like) ] ] =0 - 200
fibronectin
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Imaging

Experimental Protocol: Yeast Surface Display (YSD)
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The most potent application of CAS 909024-55-1 in yeast research is as a soluble probe in
Yeast Surface Display to engineer high-affinity protein scaffolds (e.g., Knottins).

Rationale

Yeast cells are engineered to display a library of mutant peptides on their cell wall (fused to
Agaz2p). CAS 909024-55-1 is used as a competitor or benchmark to select for library members
with superior binding properties.

Workflow: Affinity Maturation Screening

Reagents:

o Library:S. cerevisiae EBY100 strain displaying RGD-mutant library.
e Probe: Biotinylated or Fluorescently-labeled Integrin (Soluble).

o Competitor: CAS 909024-55-1 (DOTA-c(RGDfK)).

Step-by-Step Protocol:

e Induction: Inoculate EBY100 library in SG-CAA medium (Galactose) at 20°C for 24h to
induce peptide display.

e Primary Staining: Incubate

yeast cells with soluble Integrin
(20 nM) in PBS-BSA (0.1%) for 30 min at 4°C.

o Competition (Off-Rate Selection):
o Add CAS 909024-55-1 in excess (1
).
o Incubate for varying times (5 min, 30 min, 1h).

o Logic: The non-radioactive CAS 909024-55-1 will block re-binding of the soluble integrin.
Only yeast displaying peptides with extremely slow dissociation rates (
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) will retain the integrin signal.

» Detection: Wash cells and stain with Streptavidin-PE (Phycoerythrin).

e Sorting: Use FACS (Fluorescence-Activated Cell Sorting) to isolate the top 0.1% of PE-
positive cells.
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Figure 2: Yeast Surface Display workflow utilizing CAS 909024-55-1 as a competitive inhibitor
to drive affinity maturation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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